Cas no 2130860-46-5 (4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane
• CAS No: 2130860-46-5
• MF: C₈H₁₂BF₃O₂
• MW: 207.985893249512
• MDL: MFCD33032154
• CID: 5464047
• PubChem ID: 132594467
• Update Time: 2025-05-24

4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane
• J3.530.429K
• Z4405559259
• 2-(Trifluorovinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1,2,2-trifluoroethenyl)-
• 4,4,5,5-Tetramethyl-2-(1,2,2-trifluorovinyl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane

• MDL： MFCD33032154
• Inchi： 1S/C8H12BF3O2/c1-7(2)8(3,4)14-9(13-7)5(10)6(11)12/h1-4H3
• InChI Key： IARJWUZJQHTUFJ-UHFFFAOYSA-N
• SMILES： F/C(/B1OC(C)(C)C(C)(C)O1)=C(/F)\F

Computed Properties

• Exact Mass: 208.0882443 g/mol
• Monoisotopic Mass: 208.0882443 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.99
• Topological Polar Surface Area: 18.5

Additional information on 4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane (CAS No. 2130860-46-5)

4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane, identified by its CAS number 2130860-46-5, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The unique structural features of this molecule, including its tetramethyl substitution pattern and the presence of a 1,2,2-trifluoroethenyl group, make it a valuable intermediate in the synthesis of complex organic molecules.

The 1,3,2-dioxaborolane core of this compound is a boronic ester derivative that serves as an excellent nucleophile in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis and have found extensive applications in the pharmaceutical industry for the construction of biaryl and heteroaryl systems. The tetramethyl substituents on the dioxaborolane ring enhance its stability and reactivity profile under various conditions, making it particularly useful in demanding synthetic protocols.

The 1,2,2-trifluoroethenyl moiety introduces fluorine atoms into the molecular framework. Fluorine is a crucial element in medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of fluorine in this context can significantly influence the electronic properties of the molecule and its interaction with biological targets. This feature makes 4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane a promising building block for developing novel fluorinated compounds with enhanced therapeutic potential.

Recent advancements in the field of organoboron chemistry have highlighted the importance of boronate esters in drug discovery and development. The ability to introduce boron atoms into organic molecules has opened up new avenues for constructing complex scaffolds with desired biological activities. The compound CAS No. 2130860-46-5 exemplifies this trend by providing a versatile intermediate that can be readily functionalized through cross-coupling reactions.

In particular, the Suzuki-Miyaura coupling reaction has been extensively utilized to form carbon-carbon bonds between boronic acids or esters and aryl or heteroaryl halides. This transformation is highly regioselective and proceeds under mild conditions with high yields. The use of 4,4,5,5-Tetramethyl-2-(1,2,2-trifluoroethenyl)-1,3,2-dioxaborolane as a coupling partner has been demonstrated to facilitate the synthesis of various biologically relevant compounds.

One notable application of this compound is in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance， researchers have employed CAS No. 2130860-46-5 to construct novel fluorinated pyrimidines and pyrazoles， which have shown promising results in preclinical studies as inhibitors of enzymes involved in cancer metabolism. The ability to incorporate fluorine atoms at specific positions within these heterocyclic frameworks has been shown to enhance their binding affinity and metabolic stability， making them more suitable candidates for further development as therapeutic agents.

The structural versatility of 4，4，5，5-Tetramethyl-2-(1，2，2-trifluoroethenyl)-1，3，2-dioxaborolane also allows for its use in other types of cross-coupling reactions， such as the Negishi coupling and Stille coupling. These reactions expand the synthetic toolkit available to chemists working on complex molecular architectures， enabling them to access a wider range of target compounds with high efficiency and selectivity.

From a mechanistic perspective， the reactivity of this compound can be attributed to the electronic effects imposed by the tetramethyl groups and the electron-withdrawing nature of the trifluoroethenyl moiety。 These features influence both the nucleophilicity of the boronate ester and its interaction with transition metal catalysts during cross-coupling reactions。 Understanding these electronic influences is crucial for optimizing reaction conditions and achieving high yields in synthetic protocols involving this intermediate。

The pharmaceutical industry has increasingly recognized the value of boron-containing compounds due to their unique chemical properties and biological activities。 Boronate esters， such as those derived from CAS No. 2130860-46-5, have been incorporated into various drug candidates that are currently under investigation or already on the market。 These compounds often exhibit improved pharmacokinetic profiles compared to their non-boronated counterparts， making them attractive for further development。

In conclusion， 4，4，5，5-Tetramethyl-2-(1，2，2-trifluoroethenyl)-1，3，2-dioxaborolane (CAS No. 2130860-46-5) represents a significant advancement in organoboron chemistry。 Its unique structural features make it a valuable intermediate for constructing complex organic molecules through cross-coupling reactions。 The introduction of fluorine into its framework further enhances its utility in pharmaceutical research by providing access to novel fluorinated compounds with enhanced therapeutic potential。 As synthetic methodologies continue to evolve، compounds like this will undoubtedly play an increasingly important role in drug discovery and development efforts worldwide。